![molecular formula C9H11ClO2 B1591876 1-(Chloromethyl)-2,4-dimethoxybenzene CAS No. 55791-52-1](/img/structure/B1591876.png)
1-(Chloromethyl)-2,4-dimethoxybenzene
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Overview
Description
The compound “1-(Chloromethyl)-2,4-dimethoxybenzene” likely belongs to the class of organic compounds known as chloromethyl compounds . These compounds contain a methyl group attached to a chlorine atom .
Molecular Structure Analysis
The molecular structure of “this compound” would likely consist of a benzene ring with a chloromethyl group (-CH2Cl) and two methoxy groups (-OCH3) attached . The exact structure would depend on the positions of these groups on the benzene ring .Chemical Reactions Analysis
Ethers, which include methoxy groups, are known to undergo a variety of reactions . These can include cleavage of the C-O bond by strong acids . The chloromethyl group may also participate in various reactions, such as substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its exact structure . Factors such as polarity, solubility, and reactivity would be influenced by the presence and position of the chloromethyl and methoxy groups .Mechanism of Action
Safety and Hazards
Properties
55791-52-1 | |
Molecular Formula |
C9H11ClO2 |
Molecular Weight |
186.63 g/mol |
IUPAC Name |
1-(chloromethyl)-2,4-dimethoxybenzene |
InChI |
InChI=1S/C9H11ClO2/c1-11-8-4-3-7(6-10)9(5-8)12-2/h3-5H,6H2,1-2H3 |
InChI Key |
BQBRGOQCWAXXLR-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)CCl)OC |
Canonical SMILES |
COC1=CC(=C(C=C1)CCl)OC |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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